Cas no 879475-18-0 (8-(4-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 879475-18-0
• MF: C₂₀H₁₄ClN₅O₂
• MW: 391.810462474823
• CID: 5362352
• Update Time: 2025-07-31

8-(4-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 1-(4-Chloro-phenyl)-7-methyl-2-phenyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 8-(4-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H14ClN5O2/c1-24-17-16(18(27)23-20(24)28)25-11-15(12-5-3-2-4-6-12)26(19(25)22-17)14-9-7-13(21)8-10-14/h2-11H,1H3,(H,23,27,28)
• InChI Key： UGXLACLNDFCBLJ-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(C3=CC=C(Cl)C=C3)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-(4-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 8-(4-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 879475-18-0)

The compound 8-(4-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 879475-18-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the imidazopurine core, coupled with the 4-chlorophenyl and phenyl substituents, contributes to its high affinity for target proteins. Computational docking studies further support these findings, demonstrating stable binding interactions with key residues in the active sites of target kinases.

In vitro and in vivo evaluations have shown promising results. For instance, the compound exhibits significant anti-proliferative activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization may be required to enhance metabolic stability and reduce potential off-target effects.

One of the most notable advancements is the compound's application in combination therapies. Recent research suggests that when used alongside conventional chemotherapeutic agents, 8-(4-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione can synergistically enhance efficacy while minimizing drug resistance. This has been particularly observed in models of colorectal and breast cancer, where the compound's mechanism of action complements standard treatment protocols.

Despite these promising findings, challenges remain. The compound's solubility and bioavailability in physiological conditions require further investigation. Researchers are exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address these limitations. Additionally, comprehensive toxicity studies are underway to ensure safety profiles meet regulatory standards for clinical development.

In conclusion, 8-(4-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a compelling candidate for further drug development. Its unique chemical structure and multifaceted biological activity position it as a valuable tool for both therapeutic applications and mechanistic studies in chemical biology. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.